Cas no 2034500-29-1 (3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)-1-[(oxolan-2-yl)methyl]urea)

• Product Name: 3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)-1-[(oxolan-2-yl)methyl]urea
• CAS No: 2034500-29-1
• MF: C₁₄H₂₂N₂O₄
• MW: 282.3355
• CID: 5351062
• Update Time: 2025-06-29

3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)-1-[(oxolan-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-ylmethyl)-1-(2-methoxyethyl)-3-(oxolan-2-ylmethyl)urea
• 1-(furan-3-ylmethyl)-1-(2-methoxyethyl)-3-((tetrahydrofuran-2-yl)methyl)urea
• 3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)-1-[(oxolan-2-yl)methyl]urea

• Inchi： 1S/C14H22N2O4/c1-18-8-5-16(10-12-4-7-19-11-12)14(17)15-9-13-3-2-6-20-13/h4,7,11,13H,2-3,5-6,8-10H2,1H3,(H,15,17)
• InChI Key： XYAKWXFIMMWETH-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])N([H])C(N(C([H])([H])C([H])([H])OC([H])([H])[H])C([H])([H])C1=C([H])OC([H])=C1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 301
• XLogP3: 0.4
• Topological Polar Surface Area: 63.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)-1-[(oxolan-2-yl)methyl]urea

3-[(Furan-3-yl)methyl]-3-(2-methoxyethyl)-1-[(oxolan-2-yl)methyl]urea: A Comprehensive Overview

3-[(Furan-3-yl)methyl]-3-(2-methoxyethyl)-1-[(oxolan-2-yl)methyl]urea is a complex organic compound with the CAS number 2034500-29-1. This compound belongs to the class of ureas, which are widely studied in medicinal chemistry and pharmacology due to their potential bioactivity. The molecule incorporates a furan ring, a methoxy group, and a tetrahydrofuran (oxolane) moiety, making it a versatile structure for various applications in drug design and synthesis.

The furan ring in the molecule contributes to its aromaticity and potential for hydrogen bonding, which are critical properties for drug-target interactions. The methoxy group at the 2-position of the ethyl chain introduces electron-donating effects, enhancing the compound's solubility and bioavailability. The tetrahydrofuran (oxolane) moiety adds a cyclic ether structure, which can influence the compound's stability and pharmacokinetic properties.

Recent studies have highlighted the importance of such complex urea derivatives in targeting specific biological pathways. For instance, researchers have explored the potential of this compound as a modulator of protein-protein interactions (PPIs), a rapidly growing area in drug discovery. PPIs are involved in numerous cellular processes, and disrupting or enhancing these interactions can lead to novel therapeutic strategies for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In addition to its biological relevance, the synthesis of 3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)-1-[(oxolan-2-yl)methyl]urea has been optimized through advanced synthetic methodologies. These include multi-component reactions and catalytic asymmetric synthesis, which have improved the efficiency and scalability of its production. The compound's structure has also been analyzed using computational chemistry tools, providing insights into its conformational flexibility and binding affinities.

The application of this compound extends beyond medicinal chemistry. Its unique structural features make it a valuable tool in material science, particularly in the development of stimuli-responsive materials. For example, the incorporation of the furan ring and tetrahydrofuran moiety allows for dynamic covalent chemistry, enabling materials that can adapt to environmental changes such as temperature or pH levels.

Furthermore, recent advancements in green chemistry have led to the exploration of this compound as a sustainable alternative to traditional chemical intermediates. Its synthesis from renewable resources and its biodegradable properties align with current trends toward environmentally friendly chemical processes.

In conclusion, 3-[(furan-3-yl)methyl]-3-(2-methoxyethyl)-1-[(oxolan-2-yl)methyl]urea (CAS No: 2034500-29-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for future innovations in medicine, materials science, and sustainable chemistry.